Cas no 58887-22-2 (4-Thiazolecarboxamide,2-[(1S)-1-aminoethyl]-N-[2-(1H-indol-3-yl)ethyl]-)

• Product Name: 4-Thiazolecarboxamide,2-[(1S)-1-aminoethyl]-N-[2-(1H-indol-3-yl)ethyl]-
• CAS No: 58887-22-2
• MF: C₁₆H₁₈N₄OS
• MW: 314.405321598053
• CID: 340525
• Update Time: 2024-03-01

4-Thiazolecarboxamide,2-[(1S)-1-aminoethyl]-N-[2-(1H-indol-3-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxamide,2-[(1S)-1-aminoethyl]-N-[2-(1H-indol-3-yl)ethyl]-
• 4-Thiazolecarboxamide, 2-[(1S)-1-aminoethyl]-N-[2-(1H-indol-3-yl)ethyl]-
• TM-64
• TM 64

• Inchi： 1S/C16H18N4OS/c1-10(17)16-20-14(9-22-16)15(21)18-7-6-11-8-19-13-5-3-2-4-12(11)13/h2-5,8-10,19H,6-7,17H2,1H3,(H,18,21)/t10-/m0/s1
• InChI Key： XWYCGSFRLLWGTP-JTQLQIEISA-N
• SMILES： S1C=C(C(NCCC2C3=C(NC=2)C=CC=C3)=O)N=C1[C@@H](N)C

Computed Properties

• Exact Mass: 314.12034
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• XLogP3: 0.828

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Melting Point: 120-122 °C(Solv: benzene (71-43-2))
• Boiling Point: 611.6±50.0 °C(Predicted)
• PSA: 83.8
• pka: 14.06±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles